Cas no 2229400-64-8 (1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine
• CAS No: 2229400-64-8
• MF: C₁₄H₁₈FN
• MW: 219.297827243805
• CID: 5922392
• PubChem ID: 165627876
• Update Time: 2025-06-08

1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine
• 1-{1-[1-(4-fluorophenyl)ethyl]cyclopropyl}cyclopropan-1-amine
• EN300-1775483
• 2229400-64-8

• Inchi： 1S/C14H18FN/c1-10(11-2-4-12(15)5-3-11)13(6-7-13)14(16)8-9-14/h2-5,10H,6-9,16H2,1H3
• InChI Key： PDLTYHDQGAQVCZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 219.142327740g/mol
• Monoisotopic Mass: 219.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine

Introduction to 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine (CAS No. 2229400-64-8)

1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2229400-64-8, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications.

The molecular structure of 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine consists of a cyclopropane ring substituted with an amine group, further connected to a 1-(4-fluorophenyl)ethyl chain. The presence of the fluorine atom in the phenyl ring introduces a level of electronic and steric tuning that can significantly influence the compound's interactions with biological targets. This feature makes it an attractive scaffold for drug discovery, particularly in the development of small-molecule inhibitors or modulators.

In recent years, there has been a growing interest in the use of cyclopropane-containing compounds in medicinal chemistry due to their ability to engage with biological targets in unique ways. The rigid three-membered ring structure of cyclopropane can impose specific conformational constraints on bound molecules, potentially leading to high-affinity interactions. Furthermore, the amine group provides a versatile site for further functionalization, allowing chemists to tailor the compound's properties for specific biological activities.

The fluorine atom in the phenyl ring of 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine is particularly noteworthy, as fluorine substitution can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. These attributes are increasingly recognized as critical factors in the design of next-generation pharmaceuticals. The combination of these structural elements suggests that this compound may exhibit interesting pharmacological profiles, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict and analyze the interactions between small molecules and biological targets. These tools have been instrumental in guiding the design and optimization of compounds like 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic activity.

The synthesis of complex molecules such as 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine presents significant challenges due to the intricate connectivity and stereochemistry involved. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have played a crucial role in enabling the efficient preparation of these advanced chemical entities.

In addition to its potential therapeutic applications, 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine may also serve as a valuable tool for fundamental research in medicinal chemistry. By studying its interactions with various biological targets, researchers can gain insights into mechanisms of action and develop new strategies for drug design. This kind of exploratory work is essential for advancing our understanding of how small molecules interact with biological systems.

The field of pharmaceutical chemistry is constantly evolving, driven by new discoveries and technological innovations. As our understanding of biological processes improves, so does our ability to design molecules that can modulate these processes effectively. Compounds like 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine represent the cutting edge of this field, embodying the creativity and precision required to develop new treatments for human diseases.

In conclusion, 1-{1-1-(4-fluorophenyl)ethylcyclopropyl}cyclopropan-1-amine (CAS No. 2229400-64-8) is a compelling example of how structural complexity can be leveraged to create novel bioactive molecules. Its unique combination of structural features makes it a promising candidate for further exploration in drug discovery and fundamental research. As scientific understanding continues to advance, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine.